Cas no 2171383-05-2 ((2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid
• CAS No: 2171383-05-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6290296
• PubChem ID: 165538534
• Update Time: 2025-10-31

(2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid
• (2S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]-2-hydroxypropanoic acid
• 2171383-05-2
• EN300-1518877

• Inchi： 1S/C27H26N2O6/c30-24(26(32)33)15-28-25(31)14-23(17-8-2-1-3-9-17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24,30H,14-16H2,(H,28,31)(H,29,34)(H,32,33)/t23?,24-/m0/s1
• InChI Key： WPHPQLMBSZRXRH-CGAIIQECSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CC(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid

Comprehensive Analysis of (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid (CAS No. 2171383-05-2)

(2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid (CAS No. 2171383-05-2) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique hydroxypropanoic acid backbone coupled with a phenylpropanamido moiety, making it a versatile building block for designing bioactive molecules. Its Fmoc group ensures excellent stability during solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery pipelines.

Recent trends in bioconjugation and targeted drug delivery have amplified interest in this compound. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171383-05-2 solubility," reflecting practical concerns in peptide chemistry. The compound’s chiral center (2S configuration) is critical for maintaining stereoselectivity in synthesized peptides—a hot topic given the rising demand for enantiopure therapeutics. Analytical techniques like HPLC purification and mass spectrometry are often employed to verify its purity, as highlighted in recent publications on high-throughput screening platforms.

From an SEO perspective, queries such as "buy (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid" or "2171383-05-2 supplier" indicate commercial interest. The compound’s role in antibody-drug conjugates (ADCs)—a breakthrough in oncology research—further boosts its relevance. Notably, its carboxylic acid functionality enables facile crosslinking reactions, aligning with the growing focus on biocompatible linkers in nanomedicine.

Environmental and green chemistry considerations are also pertinent. Labs increasingly seek "sustainable peptide synthesis" methods, where this compound’s efficient deprotection kinetics (via mild base treatment) reduces waste. Its compatibility with water-soluble polymers addresses concerns about organic solvent use, a frequent search topic among process chemists. Furthermore, the phenylpropanamido segment’s potential to enhance cell permeability resonates with studies on blood-brain barrier penetration—a key challenge in CNS drug development.

In summary, (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-hydroxypropanoic acid exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its structural features cater to demands for precision medicine, while its synthetic utility supports advancements in biologics engineering. As peptide-based therapies gain traction, this compound’s importance in R&D workflows will undoubtedly grow.